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Abstract
(2-Methoxy-4-methylphenyl)boronic acid, identified by the CAS number 198211-79-9, is a

specialized organoboron compound that has garnered significant interest within the scientific

community, particularly in the realms of organic synthesis and medicinal chemistry.[1] Its

unique structural arrangement, featuring a methoxy and a methyl group on the phenyl ring,

imparts distinct reactivity and properties that make it a valuable building block for the creation

of complex molecules. This technical guide provides a comprehensive overview of its chemical

and physical properties, detailed synthesis protocols, and its critical applications, with a

particular focus on its role in palladium-catalyzed cross-coupling reactions, which are

foundational in modern drug discovery and development.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of (2-Methoxy-4-
methylphenyl)boronic acid is paramount for its effective handling, storage, and application in

experimental settings. The data presented below has been aggregated from various chemical

suppliers and databases.
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Property Value

CAS Number 198211-79-9

Molecular Formula C₈H₁₁BO₃

Molecular Weight 165.98 g/mol

Appearance White to off-white crystalline solid

Melting Point 169-174 °C

Solubility

Insoluble in water; Soluble in common organic

solvents such as methanol, ethanol, and

dimethylformamide.

Storage
Keep in a dark place, Sealed in dry, Room

Temperature

Data compiled from publicly available chemical supplier information.

Synthesis of (2-Methoxy-4-methylphenyl)boronic
acid
The synthesis of (2-Methoxy-4-methylphenyl)boronic acid typically involves the lithiation of a

substituted bromobenzene followed by reaction with a borate ester. A general synthetic

workflow is outlined below.

1-Bromo-2-methoxy-4-methylbenzene n-Butyllithium (n-BuLi) in THF, -78 °C
Lithiation

Triisopropyl borate
Borylation

Acidic Workup (e.g., HCl)
Hydrolysis

(2-Methoxy-4-methylphenyl)boronic acid

Click to download full resolution via product page

Figure 1. General synthetic workflow for (2-Methoxy-4-methylphenyl)boronic acid.

Experimental Protocol: Synthesis via Lithiation-
Borylation
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This protocol describes a common method for the preparation of (2-Methoxy-4-
methylphenyl)boronic acid.

Materials:

1-Bromo-2-methoxy-4-methylbenzene

n-Butyllithium (n-BuLi) in an appropriate solvent (e.g., hexanes)

Anhydrous tetrahydrofuran (THF)

Triisopropyl borate

Hydrochloric acid (HCl), aqueous solution

Ethyl acetate

Brine (saturated aqueous sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Nitrogen or Argon gas supply

Standard glassware for anhydrous reactions

Procedure:

Reaction Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a

magnetic stirrer, a dropping funnel, a thermometer, and a nitrogen or argon inlet.

Initial Solution: Dissolve 1-bromo-2-methoxy-4-methylbenzene in anhydrous THF in the

reaction flask.

Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

Lithiation: Slowly add n-butyllithium dropwise to the cooled solution via the dropping funnel,

maintaining the temperature at -78 °C. Stir the reaction mixture at this temperature for 1-2

hours.
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Borylation: Add triisopropyl borate dropwise to the reaction mixture, again ensuring the

temperature remains at -78 °C. After the addition is complete, allow the reaction to slowly

warm to room temperature and stir overnight.

Quenching and Extraction: Cool the reaction mixture in an ice bath and quench by the slow

addition of aqueous HCl. Transfer the mixture to a separatory funnel and extract with ethyl

acetate.

Washing: Wash the organic layer sequentially with water and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

Purification: The crude (2-Methoxy-4-methylphenyl)boronic acid can be purified by

recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) to afford the

final product as a white to off-white solid.

Applications in Drug Discovery and Organic
Synthesis
The primary utility of (2-Methoxy-4-methylphenyl)boronic acid lies in its application as a key

building block in palladium-catalyzed cross-coupling reactions, most notably the Suzuki-

Miyaura coupling. This reaction is a cornerstone of modern organic synthesis, enabling the

formation of carbon-carbon bonds to construct complex molecular architectures, including

many pharmaceutical compounds.

The Suzuki-Miyaura Cross-Coupling Reaction
The Suzuki-Miyaura coupling reaction involves the reaction of an organoboron compound

(such as (2-Methoxy-4-methylphenyl)boronic acid) with an organohalide or triflate in the

presence of a palladium catalyst and a base.
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Reactants

Reaction Conditions

(2-Methoxy-4-methylphenyl)boronic acid

Coupled Product (Ar-R)

Aryl/Vinyl Halide or Triflate (R-X)

Palladium Catalyst (e.g., Pd(PPh₃)₄)

Base (e.g., K₂CO₃, Cs₂CO₃)

Click to download full resolution via product page

Figure 2. Logical relationship in a Suzuki-Miyaura coupling reaction.

The presence of the methoxy and methyl groups on the phenyl ring of (2-Methoxy-4-
methylphenyl)boronic acid can influence the electronic and steric properties of the molecule,

thereby affecting the efficiency and selectivity of the coupling reaction. These substituents can

play a role in directing the regioselectivity of the reaction and can also impact the properties of

the final product, which is of particular importance in the design of new drug candidates.

Role in the Synthesis of Biologically Active Molecules
Arylboronic acids are crucial intermediates in the synthesis of a wide range of biologically

active compounds. While specific examples directly utilizing (2-Methoxy-4-
methylphenyl)boronic acid may be proprietary or detailed in specialized literature, the

general class of substituted phenylboronic acids is instrumental in creating molecules with

applications as:
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Enzyme inhibitors

Receptor agonists and antagonists

Anticancer agents

Antiviral and antibacterial agents

The ability to introduce the 2-methoxy-4-methylphenyl moiety into a larger molecule via Suzuki-

Miyaura coupling allows for the fine-tuning of its pharmacological properties, such as potency,

selectivity, and pharmacokinetic profile.

Conclusion
(2-Methoxy-4-methylphenyl)boronic acid (CAS 198211-79-9) is a valuable and versatile

reagent in organic synthesis, particularly for the construction of complex biaryl structures

through the Suzuki-Miyaura cross-coupling reaction. Its utility in the synthesis of

pharmacologically relevant compounds underscores its importance for researchers and

professionals in the field of drug discovery. The detailed information on its properties and

synthesis provided in this guide serves as a critical resource for its effective application in the

laboratory. As the demand for novel and intricate molecular architectures continues to grow, the

significance of specialized building blocks like (2-Methoxy-4-methylphenyl)boronic acid in

advancing chemical and pharmaceutical research is set to increase.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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